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Compound of Interest

Compound Name: CPI-455 hydrochloride

Cat. No.: B2875741 Get Quote

Application Notes and Protocols: CPI-455
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
CPI-455 hydrochloride is a potent and selective pan-inhibitor of the lysine-specific

demethylase 5 (KDM5) family of enzymes, with a half-maximal inhibitory concentration (IC50)

of 10 nM for KDM5A.[1][2][3] The KDM5 family of histone demethylases is crucial in regulating

gene expression by removing methyl groups from histone H3 on lysine 4 (H3K4).[4][5] By

inhibiting KDM5, CPI-455 leads to a global increase in H3K4 trimethylation (H3K4me3), a mark

associated with active gene transcription.[1][2][5] This activity makes CPI-455 a valuable tool

for studying the role of KDM5 in various biological processes, including cancer biology, where it

has been shown to reduce the survival of drug-tolerant persister cancer cells.[1][2][5]

These application notes provide detailed protocols for the preparation and storage of CPI-455
hydrochloride stock solutions to ensure its stability and efficacy in experimental settings.

Chemical Properties
A summary of the key chemical properties of CPI-455 hydrochloride is provided in the table

below.
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Property Value Reference

CAS Number 2095432-28-1 [2][6]

Molecular Formula C₁₆H₁₅ClN₄O [2][6]

Molecular Weight 314.77 g/mol [2][6]

Appearance White to off-white solid [2]

Solubility Data
The solubility of CPI-455 and its hydrochloride salt in various solvents is crucial for the

preparation of stock solutions. It is important to use fresh, anhydrous solvents, as moisture can

significantly impact solubility, particularly in DMSO.[3][6]

Solvent
Solubility (CPI-
455)

Solubility (CPI-
455 HCl)

Notes Reference

DMSO 30 mg/mL
8.33 mg/mL

(26.46 mM)

Use of fresh,

anhydrous

DMSO is highly

recommended.

[2][3][6]

Ultrasonic

assistance may

be needed for

dissolution.[2]

[2][7]

DMF 30 mg/mL - - [7]

Ethanol 5 mg/mL 3 mg/mL - [6][7]

DMSO:PBS (pH

7.2) (1:20)
0.05 mg/mL - - [7]

Water - Insoluble - [6]
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Preparation of a 10 mM CPI-455 Hydrochloride Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CPI-455 hydrochloride in

dimethyl sulfoxide (DMSO).

Materials:

CPI-455 hydrochloride (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile filter tips

Procedure:

Pre-warm the DMSO: Before opening, allow the anhydrous DMSO to warm to room

temperature to prevent moisture condensation.

Weigh the CPI-455 hydrochloride: In a sterile microcentrifuge tube, carefully weigh out the

desired amount of CPI-455 hydrochloride. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 0.31477 mg of CPI-455 hydrochloride (Molecular Weight = 314.77 g/mol

).

Add DMSO: Add the appropriate volume of anhydrous DMSO to the CPI-455
hydrochloride. For a 10 mM solution, if you weighed 0.31477 mg, add 100 µL of DMSO.

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes.
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Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage or at -20°C for short-term storage.

Storage and Stability
Proper storage of CPI-455 hydrochloride stock solutions is critical to maintain its chemical

integrity and biological activity.

Storage Condition Solid Powder
Stock Solution in
Solvent

Reference

-80°C - 6 months to 1 year [2][6]

-20°C 3 years (as powder) 1 month [2][6]

4°C
Sealed, away from

moisture
Not Recommended [2]

Room Temperature
Shipping conditions

may vary
Not Recommended [2]

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to

prevent degradation.[2]

Protection from Light: Store stock solutions in amber vials or vials wrapped in foil to protect

them from light.

Hygroscopic Nature: CPI-455 hydrochloride and DMSO are hygroscopic. Handle them in a

low-humidity environment and keep containers tightly sealed.[2]
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CPI-455 Mechanism of Action
CPI-455 acts as a pan-inhibitor of the KDM5 family of histone demethylases. This inhibition

leads to an increase in the global levels of H3K4me3, a histone mark associated with

transcriptionally active chromatin. This epigenetic modification can alter gene expression,

impacting various cellular processes.
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Caption: Mechanism of action of CPI-455 hydrochloride.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the key steps for preparing a CPI-455 hydrochloride stock

solution.
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Caption: Workflow for CPI-455 hydrochloride stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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